Cas no 2227698-74-8 (methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate)

• Product Name: methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate
• CAS No: 2227698-74-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6283566
• PubChem ID: 124549438
• Update Time: 2025-05-23

methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate
• methyl 2-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzoate
• EN300-1943925
• 2227698-74-8

• Inchi： 1S/C10H9F3O3/c1-16-9(15)7-5-3-2-4-6(7)8(14)10(11,12)13/h2-5,8,14H,1H3/t8-/m0/s1
• InChI Key： DNPJXBZVRRSEPV-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC=CC=1C(=O)OC)O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate

Research Briefing on Methyl 2-(1S)-2,2,2-Trifluoro-1-hydroxyethylbenzoate (CAS: 2227698-74-8)

Methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS: 2227698-74-8) is a chiral trifluoromethyl-containing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry, as they can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate, with its stereospecific hydroxyl and trifluoromethyl groups, serves as a versatile intermediate for the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), showing improved pharmacokinetic profiles.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate exhibit promising inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in treating inflammatory diseases and neurological disorders. For instance, a derivative synthesized from this compound showed a 50% inhibition of COX-2 at a concentration of 0.5 µM, outperforming traditional NSAIDs in selectivity.

The compound's synthetic accessibility has also been a focus of recent research. A novel catalytic asymmetric hydrogenation method, reported in Organic Letters (2024), achieved an enantiomeric excess (ee) of >99% for methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate, using a chiral iridium catalyst. This advancement addresses previous challenges in achieving high stereoselectivity and yield, paving the way for scalable production.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to explore its incorporation into larger pharmacophores and evaluate its efficacy in animal models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 2-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate represents a valuable building block in medicinal chemistry, with demonstrated potential in drug design and development. Future studies should focus on expanding its therapeutic scope and addressing current limitations to fully harness its benefits in pharmaceutical applications.